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Compound of Interest

Compound Name: Metaldehyde-d16

Cat. No.: B12379955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial sources, purity, and

analytical methodologies for Metaldehyde-d16. This deuterated analog of metaldehyde is a

critical internal standard for quantitative analysis in various matrices, including environmental

and biological samples.

Commercial Sources and Purity
Metaldehyde-d16 is available from several specialized chemical suppliers. The purity of the

compound is a critical parameter for its use as an internal standard, and it is typically

determined by a combination of chromatographic and spectroscopic techniques. While batch-

specific Certificates of Analysis (CoA) should always be requested from the supplier, the

following table summarizes publicly available information on commercial sources and typical

purity levels.
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Supplier Catalog Number Stated Purity
Analytical Methods
Mentioned

Toronto Research

Chemicals
M225562

Not specified on

website, CoA required

Not specified on

website

A Chemtek MSK26003D16 98+%
Certificate of Analysis

available on request

MedChemExpress

(MCE)
HY-B1870S1

Not specified on

website, CoA required

Not specified on

website

Purity Determination and Analytical Protocols
The purity of Metaldehyde-d16 is primarily assessed using Gas Chromatography-Mass

Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

These methods are also employed for the quantification of native metaldehyde, with

Metaldehyde-d16 serving as an ideal internal standard due to its similar chemical properties

and distinct mass.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol for Purity Assessment
GC-MS is a robust method for the analysis of semi-volatile compounds like metaldehyde. The

following is a generalized protocol based on established methods for metaldehyde analysis.[1]

[2][3]

1. Sample Preparation:

Dissolve a precisely weighed amount of Metaldehyde-d16 in a suitable solvent such as

acetone or dichloromethane to create a stock solution of known concentration.

Prepare a series of dilutions from the stock solution for calibration.

2. GC-MS Instrumentation and Conditions:

Gas Chromatograph: Agilent GC system or equivalent.
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Column: A 6% cyanopropylphenyl-methyl silicone column (or equivalent) with dimensions of

30 m x 0.25 mm i.d. and a film thickness of 1.4 µm is suitable.[1]

Injector: Split/splitless injector, operated in splitless mode.

Oven Temperature Program:

Initial temperature: 50°C, hold for 1 minute.

Ramp: Increase to 250°C at a rate of 10°C/minute.

Hold at 250°C for 5 minutes.

Carrier Gas: Helium at a constant flow rate.

Mass Spectrometer: Quadrupole or ion trap mass spectrometer.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM) or full scan. For Metaldehyde-d16,

characteristic ions would be monitored. For example, the sodiated molecular ion [M+Na]+ of

deuterated metaldehyde-d16 is observed at m/z 215.[4]

3. Data Analysis:

The purity is determined by calculating the area percentage of the Metaldehyde-d16 peak

relative to the total area of all observed peaks in the chromatogram.

The isotopic enrichment can be assessed by examining the mass spectrum for the presence

of partially deuterated or non-deuterated metaldehyde.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Trace Analysis
LC-MS/MS offers high sensitivity and selectivity, making it ideal for the detection of trace levels

of metaldehyde in complex matrices, often using Metaldehyde-d16 as an internal standard.

1. Sample Preparation:
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For water samples, direct aqueous injection may be possible.

For more complex matrices, a liquid-liquid extraction or solid-phase extraction (SPE) may be

necessary to isolate the analyte.

2. LC-MS/MS Instrumentation and Conditions:

Liquid Chromatograph: Agilent 1200 series or equivalent.

Column: A suitable reversed-phase column, such as a C18.

Mobile Phase: A gradient of water and acetonitrile, both containing a small amount of an

additive like formic acid or ammonium acetate to promote ionization.

Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Acquisition Mode: Multiple Reaction Monitoring (MRM). The transition of the precursor ion to

a specific product ion is monitored for both metaldehyde and Metaldehyde-d16.

Synthesis Overview
Metaldehyde is the cyclic tetramer of acetaldehyde, formed by the acid-catalyzed cyclization of

acetaldehyde at low temperatures. The synthesis of Metaldehyde-d16 would follow a similar

pathway, utilizing deuterated acetaldehyde (acetaldehyde-d4) as the starting material.

The general reaction is:

4 CD₃CDO → (CD₃CDO)₄

This reaction is reversible and controlling the conditions is crucial to favor the formation of the

tetramer over the trimer (paraldehyde) or other byproducts. Purification is typically achieved

through recrystallization or sublimation.
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Caption: Workflow for sourcing and verifying the purity of Metaldehyde-d16.
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Caption: Logical flow of Metaldehyde-d16 synthesis and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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